Cas no 2171786-66-4 (4-(4-aminothian-4-yl)-1-methylazepan-4-ol)

• Product Name: 4-(4-aminothian-4-yl)-1-methylazepan-4-ol
• CAS No: 2171786-66-4
• MF: C₁₂H₂₄N₂OS
• MW: 244.396761894226
• CID: 6422909
• PubChem ID: 165603580
• Update Time: 2025-11-03

4-(4-aminothian-4-yl)-1-methylazepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminothian-4-yl)-1-methylazepan-4-ol
• 2171786-66-4
• EN300-1644141

• Inchi： 1S/C12H24N2OS/c1-14-7-2-3-12(15,4-8-14)11(13)5-9-16-10-6-11/h15H,2-10,13H2,1H3
• InChI Key： PSDIEGUCINHTIZ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CCN(C)CCC1)O)N

Computed Properties

• Exact Mass: 244.16093457g/mol
• Monoisotopic Mass: 244.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.8Ų

Additional information on 4-(4-aminothian-4-yl)-1-methylazepan-4-ol

Professional Introduction to 4-(4-aminothian-4-yl)-1-methylazepan-4-ol (CAS No. 2171786-66-4)

4-(4-aminothian-4-yl)-1-methylazepan-4-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2171786-66-4, has garnered attention due to its structural uniqueness and its role in the development of novel therapeutic agents. The presence of both azepane and thiazole moieties in its framework suggests a rich chemical space for biological activity, making it a subject of intense interest for researchers.

The compound's structure consists of a central azepane ring substituted with a thiazole group at the 4-position and an amino group at the 4-position of the thiazole ring, further modified by a methyl group on the azepane ring. This specific arrangement imparts unique electronic and steric properties that can be exploited in drug design. The thiazole moiety is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their potential to modulate biological pathways effectively. The azepane scaffold, being a seven-membered lactam derivative, is known for its ability to enhance oral bioavailability and metabolic stability, which are critical factors in drug development. The combination of these two heterocyclic systems in 4-(4-aminothian-4-yl)-1-methylazepan-4-ol creates a promising candidate for further exploration.

One of the most exciting aspects of this compound is its potential as a lead molecule for the development of new drugs. The amino group on the thiazole ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, modifications at this position could enhance binding affinity to enzymes or receptors involved in disease pathways. This flexibility makes 4-(4-aminothian-4-yl)-1-methylazepan-4-ol a versatile scaffold for medicinal chemists.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, leveraging computational methods to predict how modifications to a molecule will affect its biological activity. The complex structure of 4-(4-aminothian-4-yl)-1-methylazepan-4-ol presents both challenges and opportunities in this context. While its intricacy may require sophisticated computational models to fully understand its interactions, it also offers numerous possibilities for optimization.

Recent studies have highlighted the therapeutic potential of compounds containing both azepane and thiazole moieties. These studies suggest that such molecules can exhibit broad-spectrum activity against various diseases, including cancer and infectious disorders. For example, derivatives of azepane-thiazole hybrids have shown promise in preclinical trials as inhibitors of kinases and other enzymes involved in tumor growth. The presence of an amino group further enhances their potential by allowing for selective binding interactions.

The synthesis of 4-(4-aminothian-4-yl)-1-methylazepan-4-ol presents an intriguing challenge due to its complex architecture. Traditional synthetic routes may involve multi-step processes requiring careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, could streamline the production process while maintaining or improving the compound's quality.

In conclusion, 4-(4-aminothian-4-yl)-1-methylazepan-4-ol (CAS No. 2171786-66-4) represents a fascinating area of research with significant implications for drug development. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in addressing unmet medical needs.